2-Phenoxy-1-(4-(methylthio)phenyl)ethanone

• Molecular Formula: C15H14O2S
• Molecular Weight: 258.3 g/mol
• IUPAC Name: 1-(4-methylsulfanylphenyl)-2-phenoxyethanone
• InChI: InChI=1S/C15H14O2S/c1-18-14-9-7-12(8-10-14)15(16)11-17-13-5-3-2-4-6-13/h2-10H,11H2,1H3
• InChI Key: ZQOCICDXFAAAGM-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)C(=O)COC2=CC=CC=C2

Description

2-Phenoxy-1-(4-(methylthio)phenyl)ethanone is a useful research compound. Its molecular formula is C15H14O2S and its molecular weight is 258.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of phenol (9.4 g) and 2-bromo-1-(4-(methylthio)phenyl)ethanone (12.5 g) in 500 mL of acetone was added K2CO3 (13.8 g). The mixture was refluxed for 12 h, then diluted with 500 mL of 1:1 hexane/EtOAc. The solid was removed by filtration and the filtrate was concentrated. The residue was dissolved in Et2O (500 mL), washed with 1N NaOH (100 ml) and dried over MgSO4. After filtration and concentration, the title compound (9 g) was collected by filtration and air dried.